Cas no 40533-68-4 (Butanoic acid,[2-(1-hydroxyethyl)-2-methyl-1,3-dioxolan-4-yl]methyl ester)

• Product Name: Butanoic acid,[2-(1-hydroxyethyl)-2-methyl-1,3-dioxolan-4-yl]methyl ester
• CAS No: 40533-68-4
• MF: C₁₁H₂₀O₅
• MW: 232.273504257202
• CID: 332232
• PubChem ID: 11970497
• Update Time: 2025-04-19

Butanoic acid,[2-(1-hydroxyethyl)-2-methyl-1,3-dioxolan-4-yl]methyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,[2-(1-hydroxyethyl)-2-methyl-1,3-dioxolan-4-yl]methyl ester
• [2-(1-hydroxyethyl)-2-methyl-1,3-dioxolan-4-yl]methyl butanoate
• [2-(1-hydroxyethyl)-2-methyl-1,3-dioxolan-4-yl]methyl butyrate
• (2-(1-Hydroxyethyl)-2-methyl-1,3-dioxolan-4-yl)methyl butyrate
• EINECS 254-961-8
• 40533-68-4
• DTXSID20960950
• NS00059194

• Inchi： 1S/C11H20O5/c1-4-5-10(13)14-6-9-7-15-11(3,16-9)8(2)12/h8-9,12H,4-7H2,1-3H3
• InChI Key： LYNCVFJUAUWEAM-UHFFFAOYSA-N
• SMILES： O1C(COC(CCC)=O)COC1(C)C(C)O

Computed Properties

• Exact Mass: 232.13100
• Monoisotopic Mass: 232.13107373g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 65Ų

Experimental Properties

• PSA: 64.99000
• LogP: 0.84210